Cas no 2295505-69-8 ((3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl fluoride)

• Product Name: (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl fluoride
• CAS No: 2295505-69-8
• MF: C₆H₉F₃O₂S
• MW: 202.194671392441
• CID: 6158639
• PubChem ID: 165662510
• Update Time: 2025-11-06

(3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3,3-difluoro-1-methylcyclobutyl)methanesulfonyl fluoride
• 2295505-69-8
• EN300-5866773
• (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl fluoride

• Inchi： 1S/C6H9F3O2S/c1-5(4-12(9,10)11)2-6(7,8)3-5/h2-4H2,1H3
• InChI Key： DSMRRAIEKBNXOK-UHFFFAOYSA-N
• SMILES： S(CC1(C)CC(C1)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 202.02753519g/mol
• Monoisotopic Mass: 202.02753519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Additional information on (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl fluoride

Recent Advances in the Application of (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl Fluoride (CAS: 2295505-69-8) in Chemical Biology and Drug Discovery

The compound (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl fluoride (CAS: 2295505-69-8) has recently emerged as a versatile reagent in chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile, which enables selective modification of proteins and other biomolecules. Recent studies have explored its applications in covalent inhibitor design, activity-based protein profiling (ABPP), and the development of targeted therapeutics.

A key breakthrough in 2023 demonstrated the compound's exceptional reactivity as an electrophile in covalent ligand discovery. Researchers at the University of California, San Francisco, utilized 2295505-69-8 as a warhead in developing irreversible inhibitors for serine hydrolases, achieving remarkable selectivity through rational design approaches. The study, published in Journal of Medicinal Chemistry, highlighted the compound's ability to form stable covalent adducts while maintaining excellent pharmacokinetic properties.

Further investigations have revealed the compound's potential in PROTAC (Proteolysis Targeting Chimera) development. The difluorinated cyclobutyl moiety of 2295505-69-8 contributes to enhanced membrane permeability and metabolic stability, addressing common challenges in PROTAC design. A recent Nature Chemical Biology publication detailed its successful incorporation into heterobifunctional molecules targeting oncogenic proteins, demonstrating improved degradation efficiency compared to traditional warheads.

In the field of chemical proteomics, (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl fluoride has shown promise as an activity-based probe. Its balanced reactivity allows for selective labeling of active site residues in complex proteomes, enabling comprehensive target engagement studies. A 2024 ACS Chemical Biology study reported its application in mapping the reactivity landscape of kinases under various cellular conditions.

The synthetic accessibility of 2295505-69-8 has also been improved through recent methodological developments. A novel continuous-flow synthesis protocol published in Organic Process Research & Development achieved 85% yield with excellent purity, facilitating broader adoption in medicinal chemistry programs. This advancement addresses previous challenges in large-scale production of the compound.

Safety and toxicology studies have progressed significantly, with recent data indicating favorable in vivo profiles. The compound's metabolic stability, particularly resistance to defluorination, represents a key advantage over related sulfonyl fluorides. These findings, reported in Chemical Research in Toxicology, support its growing use in preclinical development.

Looking forward, the unique properties of (3,3-Difluoro-1-methylcyclobutyl)methanesulfonyl fluoride position it as a valuable tool for addressing emerging challenges in drug discovery, particularly in targeting previously "undruggable" proteins. Its applications in covalent drug discovery, chemical biology tools development, and targeted protein degradation continue to expand, with several pharmaceutical companies incorporating it into their discovery platforms.